Cas no 59085-15-3 (4-(2-Carboxyethyl)-4-nitro Heptanedioic Acid)

• Product Name: 4-(2-Carboxyethyl)-4-nitro Heptanedioic Acid
• CAS No: 59085-15-3
• MF: C₁₀H₁₅NO₈
• MW: 277.228003740311
• MDL: MFCD00077684
• CID: 57364
• PubChem ID: 24862175
• Update Time: 2025-04-18

4-(2-Carboxyethyl)-4-nitro Heptanedioic Acid Chemical and Physical Properties

Names and Identifiers

• Nitromethanetrispropionic acid
• 4-(2-Carboxyethyl)-4-nitroheptanedioic acid
• 3 dade:nitro[1]:(3-oxo-2-azapropylidine):propanoic
• 4-(2-Carboxy-aethyl)-4-nitro-heptandisaeure
• 4-(2-Carboxyethyl)-4-nitropimelic acid
• nitromethanetripropionic acid
• Nitrotriacid
• Tris(2-carboxyethyl)nitromethane
• SY290267
• JCMYUFMDOYGRKD-UHFFFAOYSA-N
• CS-0179886
• SCHEMBL328634
• AC-13225
• MFCD00077684
• FT-0616517
• 4-(2-carboxyethyl)-4-nitro-heptanedioic Acid
• DTXSID70384283
• Nitromethanetrispropionic acid, 97%
• 59085-15-3
• AS-40528
• 4-(2-Carboxyethyl)-4-nitro heptanedioic acid
• A832147
• [3-(2-carboxyethyl)]-3-nitropentane-1,5-dicarboxylic acid
• AKOS003407102
• DB-117425
• 4-(2-CARBOXYETHYL)-4-NITROHEPTANEDIOICACID
• 4-(2-Carboxyethyl)-4-nitro Heptanedioic Acid

• MDL： MFCD00077684
• Inchi： 1S/C10H15NO8/c12-7(13)1-4-10(11(18)19,5-2-8(14)15)6-3-9(16)17/h1-6H2,(H,12,13)(H,14,15)(H,16,17)
• InChI Key： JCMYUFMDOYGRKD-UHFFFAOYSA-N
• SMILES： [O-][N+](C(CCC(=O)O)(CCC(=O)O)CCC(=O)O)=O

Computed Properties

• Exact Mass: 277.08000
• Monoisotopic Mass: 277.07976644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.6
• Topological Polar Surface Area: 158Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.5±0.1 g/cm3
• Melting Point: 181-184 °C (lit.)
• Boiling Point: 570.4±50.0 °C at 760 mmHg
• Flash Point: 242.2±18.6 °C
• PSA: 157.72000
• LogP: 1.11950
• Solubility: Not available
• Vapor Pressure: 0.0±3.4 mmHg at 25°C

4-(2-Carboxyethyl)-4-nitro Heptanedioic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives